Boc-3,4-difluoro-D-phenylalanine
Overview
Description
“Boc-3,4-difluoro-D-phenylalanine” is a chemical compound with the molecular formula C14H17F2NO4 . It is used in the discovery of pyrrolopyrimidine inhibitors of Akt as antitumor agents .
Molecular Structure Analysis
The molecular structure of “Boc-3,4-difluoro-D-phenylalanine” is characterized by the presence of a phenylalanine core, which is a common structure in many amino acids. This core is modified by the addition of two fluorine atoms at the 3 and 4 positions of the phenyl ring, and a tert-butoxycarbonyl (Boc) group attached to the nitrogen atom .
Scientific Research Applications
Peptide Synthesis
Boc-3,4-difluoro-D-phenylalanine is a type of BOC-Amino Acid . BOC-Amino Acids are often used in peptide synthesis, which is a process used to create peptides, which are organic compounds made up of multiple amino acids via amide bonds .
Pharmaceutical Development
This compound is used in the field of pharmaceutical development . The development of new drugs often involves the use of complex organic compounds like Boc-3,4-difluoro-D-phenylalanine .
Drug Discovery Research
Boc-3,4-difluoro-D-phenylalanine is used in drug discovery research . Researchers use this compound in the process of discovering new drugs .
Antitumor Agents
Boc-3,4-difluoro-D-phenylalanine is used in the discovery of pyrrolopyrimidine inhibitors of Akt as antitumor agents . This suggests that it could be used in the development of new cancer treatments .
Mechanism of Action
Target of Action
Boc-3,4-difluoro-D-phenylalanine, also known as BOC-d-3,4-Difluorophenylalanine, is primarily used in the discovery of pyrrolopyrimidine inhibitors of Akt . Akt, also known as Protein Kinase B (PKB), is a serine/threonine-specific protein kinase that plays a key role in multiple cellular processes such as glucose metabolism, apoptosis, cell proliferation, transcription, and cell migration.
Result of Action
The primary result of the action of Boc-3,4-difluoro-D-phenylalanine, through its potential inhibition of Akt, would be a decrease in cell proliferation and an increase in programmed cell death or apoptosis . This makes it a compound of interest in the development of antitumor agents.
Safety and Hazards
Future Directions
properties
IUPAC Name |
(2R)-3-(3,4-difluorophenyl)-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H17F2NO4/c1-14(2,3)21-13(20)17-11(12(18)19)7-8-4-5-9(15)10(16)6-8/h4-6,11H,7H2,1-3H3,(H,17,20)(H,18,19)/t11-/m1/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CYAOPVHXASZUDE-LLVKDONJSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)NC(CC1=CC(=C(C=C1)F)F)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)(C)OC(=O)N[C@H](CC1=CC(=C(C=C1)F)F)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H17F2NO4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50371196 |
Source
|
| Record name | Boc-3,4-difluoro-D-phenylalanine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50371196 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
301.29 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Boc-3,4-difluoro-D-phenylalanine | |
CAS RN |
205445-51-8 |
Source
|
| Record name | N-[(1,1-Dimethylethoxy)carbonyl]-3,4-difluoro-D-phenylalanine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=205445-51-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Boc-3,4-difluoro-D-phenylalanine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50371196 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | D-Phenylalanine, N-[(1,1-dimethylethoxy)carbonyl]-3,4-difluoro | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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